methyl 3-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}-2-thiophenecarboxylate

• IUPAC Name: methyl 3-[(2-methylpyrazole-3-carbonyl)amino]thiophene-2-carboxylate
• InChI: InChI=1S/C11H11N3O3S/c1-14-8(3-5-12-14)10(15)13-7-4-6-18-9(7)11(16)17-2/h3-6H,1-2H3,(H,13,15)
• InChI Key: QLSKSZZXPUHOHM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C(=O)NC2=C(SC=C2)C(=O)OC
• Molecular Formula: C11H11N3O3S
• Molecular Weight: 265.29 g/mol
• Solubility: 3.2 [ug/mL] (The mean of the results at pH 7.4)

Description

“Methyl 3-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}-2-thiophenecarboxylate” is a chemical compound that contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The pyrazole ring is a five-membered ring with three carbon atoms and two nitrogen atoms. The compound also contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom.

Synthesis Analysis

The synthesis of this compound could potentially involve the reaction of a 5-amino-pyrazole with a thiophene carboxylate. 5-Amino-pyrazoles have been used as versatile synthetic building blocks in the synthesis of diverse heterocyclic compounds. The synthesis methods include conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions.

Molecular Structure Analysis

The molecular structure of this compound can be determined using various spectroscopic techniques. For example, 1H NMR spectroscopy can provide information about the hydrogen atoms in the molecule, including their chemical environment and how they are connected. The exact mass of the compound is 265.052112 g/mol.

Chemical Reactions Analysis

The compound, being a derivative of 5-amino-pyrazole, may participate in a variety of chemical reactions. For instance, it might react with other compounds to yield diverse heterocyclic compounds. The exact reactions would depend on the reaction conditions and the other reactants present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be predicted using various computational methods. For instance, its boiling point is predicted to be 799.1±60.0 °C, and its density is predicted to be 1.40±0.1 g/cm3. It is soluble in DMSO but insoluble in water.

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis methods, chemical reactions, and potential applications, especially in the field of pharmaceutics and medicinal chemistry. Given the structural significance of nitrogen-based heterocycles in drug design, this compound could potentially be used to produce novel and applicable heterocyclic compounds.